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Compound of Interest

Compound Name: AJ2-30

cat. No.: B11935817

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive guide to the safe disposal of AJ2-30, a
potent inhibitor of the solute carrier family 15 member A4 (SLC15A4). Adherence to these
procedures is critical for minimizing risks and complying with regulatory standards.

Chemical and Physical Properties of AJ2-30

A thorough understanding of the properties of AJ2-30 is the first step toward safe handling and
disposal. Key data for this compound are summarized in the table below.

Property Value

CAS Number 2700322-79-6

Molecular Formula Ca23H22Na4

Appearance Solid

Solubility Sparingly soluble in DMSO

Storage Store at -20°C for long-term stability.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
personal protective equipment (PPE) and to be aware of the immediate actions to take in case
of accidental exposure.
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e Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
chemical-resistant gloves when handling AJ2-30.

» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or aerosols.

» Spill Management: In the event of a spill, isolate the area and prevent the spread of the
material. Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it into a
sealed container for disposal as hazardous waste.

e First Aid:
o Skin Contact: Immediately wash the affected area with soap and plenty of water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek
medical attention.

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen and seek medical
attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Step-by-Step Disposal Protocol for AJ2-30

The disposal of AJ2-30 must be conducted in accordance with institutional guidelines and local
regulations for hazardous chemical waste. The following is a general procedural workflow for
the proper disposal of solid AJ2-30 and contaminated materials.
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» Waste Identification and Segregation:

o lIdentify all waste containing AJ2-30. This includes unused solid compounds, contaminated
labware (e.g., pipette tips, weighing boats, gloves), and spill cleanup materials.

o Segregate AJ2-30 waste from other laboratory waste streams to prevent cross-
contamination and ensure proper disposal.

e Containerization:

o Use a dedicated, leak-proof, and sealable container for collecting AJ2-30 waste. The
container should be compatible with the chemical properties of the compound.

o Clearly label the container with "Hazardous Waste," the chemical name "AJ2-30," and the
approximate quantity.

e Accumulation and Storage:

o Store the sealed hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.

o This area should be away from general lab traffic and incompatible materials.
» Final Disposal:

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department or the equivalent regulatory body.

o Follow their specific procedures for waste pickup and final disposal. Do not attempt to
dispose of AJ2-30 down the drain or in regular trash.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
safety and disposal protocols for comprehensive guidance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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